Cas no 492992-57-1 (5-Isoxazolemethanol, 3-(3,4,5-trifluorophenyl)-)

• Product Name: 5-Isoxazolemethanol, 3-(3,4,5-trifluorophenyl)-
• CAS No: 492992-57-1
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 1532699
• Update Time: 2024-08-24

5-Isoxazolemethanol, 3-(3,4,5-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol, 3-(3,4,5-trifluorophenyl)-

• Inchi： 1S/C10H6F3NO2/c11-7-1-5(2-8(12)10(7)13)9-3-6(4-15)16-14-9/h1-3,15H,4H2
• InChI Key： WBZYPWRSDROFAI-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC(C2=CC(F)=C(F)C(F)=C2)=N1

Computed Properties

• Exact Mass: 229.03508

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• Boiling Point: 356.0±37.0 °C(Predicted)
• PSA: 46.26
• pka: 13.18±0.10(Predicted)